Cas no 477547-47-0 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide
• CAS No: 477547-47-0
• MF: C₁₇H₁₁FN₂O₃S
• MW: 342.344246149063
• CID: 6528103
• Update Time: 2025-08-05

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide
• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-fluorobenzamide
• Benzamide, N-[4-(1,3-benzodioxol-5-yl)-2-thiazolyl]-4-fluoro-

• Inchi： 1S/C17H11FN2O3S/c18-12-4-1-10(2-5-12)16(21)20-17-19-13(8-24-17)11-3-6-14-15(7-11)23-9-22-14/h1-8H,9H2,(H,19,20,21)
• InChI Key： WSUYTFDHHXBQEL-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3OCOC3=C2)=CS1)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide

Comprehensive Overview of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide (CAS No. 477547-47-0)

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide, with the CAS number 477547-47-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety, a thiazole ring, and a fluorobenzamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating biological pathways, which aligns with current trends in targeted therapy and precision medicine.

The compound's benzodioxol-5-yl component is notable for its presence in various bioactive molecules, often associated with antioxidant and anti-inflammatory properties. Coupled with the thiazol-2-yl group, which is common in antimicrobial and anticancer agents, this structure suggests a broad spectrum of potential pharmacological activities. The inclusion of a 4-fluorobenzamide moiety further enhances its versatility, as fluorine atoms are frequently used in medicinal chemistry to improve metabolic stability and binding affinity. These attributes make CAS 477547-47-0 a compelling candidate for further investigation in the context of drug design and molecular optimization.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide, driven by the demand for novel therapeutics with improved efficacy and safety profiles. Searches for terms such as "thiazole derivatives in drug discovery" and "fluorinated benzamides in medicine" reflect this trend. The compound's structural complexity also makes it a valuable subject for computational chemistry studies, where researchers employ molecular docking and QSAR modeling to predict its interactions with biological targets.

Another area of interest is the compound's potential application in neurodegenerative disease research. The benzodioxole fragment, found in natural products like safrole and myristicin, has been linked to neuroprotective effects. This has led to speculation that CAS 477547-47-0 could be explored for its ability to influence neuronal signaling pathways or oxidative stress responses. Such investigations are particularly relevant given the rising global prevalence of conditions like Alzheimer's and Parkinson's diseases, which remain unmet medical needs.

From a synthetic chemistry perspective, the preparation of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide involves multi-step organic reactions, including amide coupling and heterocycle formation. These processes are often optimized for yield and purity, as highlighted in recent patents and publications. The compound's CAS registry number 477547-47-0 serves as a critical identifier for researchers sourcing it for experimental purposes, ensuring reproducibility and traceability in scientific studies.

Environmental and green chemistry considerations are also pertinent when discussing this compound. As the pharmaceutical industry moves toward sustainable synthesis methods, researchers are evaluating ways to produce fluorinated heterocycles like CAS 477547-47-0 with minimal waste and energy consumption. This aligns with broader societal concerns about eco-friendly manufacturing and the reduction of hazardous byproducts.

In summary, N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-fluorobenzamide (477547-47-0) represents a fascinating intersection of medicinal chemistry, drug development, and biochemical research. Its structural features and potential applications make it a compound worth watching in the evolving landscape of therapeutic innovation. As scientific inquiry continues to uncover its properties and mechanisms, this molecule may well emerge as a key player in addressing some of today's most pressing health challenges.